Cas no 119031-21-9 (Benzenepropanoic acid, α-acetyl-2-iodo-β-oxo-, ethyl ester)

• Product Name: Benzenepropanoic acid, α-acetyl-2-iodo-β-oxo-, ethyl ester
• CAS No: 119031-21-9
• MF: C₁₃H₁₃IO₄
• MW: 360.144396543503
• CID: 5736016
• Update Time: 2023-11-09

Benzenepropanoic acid, α-acetyl-2-iodo-β-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-acetyl-2-iodo-β-oxo-, ethyl ester

• Inchi： 1S/C13H13IO4/c1-3-18-13(17)11(8(2)15)12(16)9-6-4-5-7-10(9)14/h4-7,11H,3H2,1-2H3
• InChI Key： CEBYNEBLWCMMPY-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(C(C)=O)C(OCC)=O)=CC=CC=C1I

Experimental Properties

• Density: 1.589±0.06 g/cm3(Predicted)
• Boiling Point: 144-146 °C(Press: 0.04 Torr)
• pka: 5.83±0.46(Predicted)